Cas no 1217988-55-0 (1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea)

1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea structure
1217988-55-0 structure
Product Name:1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea
CAS No:1217988-55-0
MF:C9H19N3O2
MW:201.266062021255
CID:5231245
Update Time:2023-08-26

1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea
    • 1-Isopropyl-3-((4s)-4-methoxypyrrolidin-3-yl)urea
    • Urea, N-[(4S)-4-methoxy-3-pyrrolidinyl]-N'-(1-methylethyl)-
    • Inchi: 1S/C9H19N3O2/c1-6(2)11-9(13)12-7-4-10-5-8(7)14-3/h6-8,10H,4-5H2,1-3H3,(H2,11,12,13)/t7?,8-/m0/s1
    • InChI Key: KWWPJXNKQZRQTL-MQWKRIRWSA-N
    • SMILES: O(C)[C@H]1CNCC1NC(NC(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • XLogP3: -0.5
  • Topological Polar Surface Area: 62.4

1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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